Cas no 2402830-45-7 (Ethanone, 1-spiro[2.3]hex-5-yl-)

• Product Name: Ethanone, 1-spiro[2.3]hex-5-yl-
• CAS No: 2402830-45-7
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 6100532
• PubChem ID: 145915581
• Update Time: 2025-07-20

Ethanone, 1-spiro[2.3]hex-5-yl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-spiro[2.3]hex-5-yl-
• AT30112
• 1-{spiro[2.3]hexan-5-yl}ethan-1-one
• EN300-6218092
• 2402830-45-7
• 1-(SPIRO[2.3]HEXAN-5-YL)ETHAN-1-ONE
• 1-Spiro[2.3]hexan-5-ylethanone

• Inchi： 1S/C8H12O/c1-6(9)7-4-8(5-7)2-3-8/h7H,2-5H2,1H3
• InChI Key： VOAGBHWOCVGVSG-UHFFFAOYSA-N
• SMILES： C(=O)(C1CC2(CC2)C1)C

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 181.1±8.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-spiro[2.3]hex-5-yl-

Exploring the Unique Properties and Applications of Ethanone, 1-spiro[2.3]hex-5-yl- (CAS No. 2402830-45-7)

In the realm of organic chemistry, Ethanone, 1-spiro[2.3]hex-5-yl- (CAS No. 2402830-45-7) stands out as a fascinating compound with a unique spirocyclic structure. This molecule, characterized by its ketone functional group attached to a spiro[2.3]hexane framework, has garnered significant attention from researchers and industry professionals alike. Its distinctive architecture opens doors to a wide range of potential applications, from pharmaceutical intermediates to specialty chemicals.

The spirocyclic motif in Ethanone, 1-spiro[2.3]hex-5-yl- is particularly noteworthy. Spiro compounds, which feature two rings connected through a single carbon atom, often exhibit enhanced structural rigidity and stereochemical complexity. These properties make them valuable building blocks in drug discovery and material science. Recent studies have highlighted how such structures can influence molecular recognition and bioavailability, addressing common challenges in medicinal chemistry.

From a synthetic perspective, the preparation of Ethanone, 1-spiro[2.3]hex-5-yl- presents interesting challenges and opportunities. Chemists are exploring innovative catalytic methods and green chemistry approaches to access this scaffold efficiently. The compound's CAS No. 2402830-45-7 serves as a crucial identifier in chemical databases and patent literature, facilitating research collaboration and intellectual property management.

The potential applications of Ethanone, 1-spiro[2.3]hex-5-yl- extend beyond traditional chemistry. In the context of current scientific trends, this compound shows promise in agrochemical development, where its unique structure could contribute to novel pest control agents with improved environmental profiles. Additionally, materials scientists are investigating its incorporation into advanced polymers and functional materials that require specific steric constraints and electronic properties.

Quality control and characterization of Ethanone, 1-spiro[2.3]hex-5-yl- rely heavily on modern analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, particularly 13C NMR and 1H NMR, provides detailed information about the compound's structure and purity. Mass spectrometry and chromatographic methods are equally important for ensuring batch-to-batch consistency, especially when the material is intended for high-value applications.

As research into spirocyclic compounds continues to expand, Ethanone, 1-spiro[2.3]hex-5-yl- represents an excellent case study in structure-activity relationships. Its exploration aligns with current interests in molecular diversity and three-dimensional chemical space, topics that frequently appear in contemporary scientific literature and conference presentations. The compound's unique features make it a valuable subject for both academic research and industrial innovation.

From a commercial perspective, the availability of Ethanone, 1-spiro[2.3]hex-5-yl- (CAS No. 2402830-45-7) through specialty chemical suppliers has facilitated its adoption in various research programs. The compound's technical specifications and handling guidelines are important considerations for laboratories working with this material. Proper storage conditions and safety protocols ensure its stability and longevity in research settings.

Looking ahead, the scientific community anticipates further discoveries surrounding Ethanone, 1-spiro[2.3]hex-5-yl- and related spirocyclic ketones. As synthetic methodologies advance and analytical tools become more sophisticated, researchers will likely uncover new dimensions of this compound's chemical behavior and practical utility. These developments may open doors to innovative applications in fields ranging from catalysis to molecular electronics.

For scientists and engineers seeking novel molecular architectures, Ethanone, 1-spiro[2.3]hex-5-yl- offers a compelling combination of structural features and chemical functionality. Its study contributes to our broader understanding of ring systems in organic chemistry while providing practical insights for molecular design. As such, this compound continues to attract interest from diverse scientific disciplines and industrial sectors.